4-(1-benzofuran-2-ylcarbonyl)-3-hydroxy-5-{4-nitrophenyl}-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H23N3O7
• Molecular Weight: 477.5 g/mol
• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-1-(2-morpholin-4-ium-4-ylethyl)-2-(4-nitrophenyl)-5-oxo-2H-pyrrol-4-olate
• InChI: InChI=1S/C25H23N3O7/c29-23(20-15-17-3-1-2-4-19(17)35-20)21-22(16-5-7-18(8-6-16)28(32)33)27(25(31)24(21)30)10-9-26-11-13-34-14-12-26/h1-8,15,22,30H,9-14H2
• InChI Key: PRDWTKGMTAOAFM-UHFFFAOYSA-N
• SMILES: C1COCCN1CCN2C(C(=C(C2=O)O)C(=O)C3=CC4=CC=CC=C4O3)C5=CC=C(C=C5)[N+](=O)[O-]
• Canonical SMILES: C1COCC[NH+]1CCN2C(C(=C(C2=O)[O-])C(=O)C3=CC4=CC=CC=C4O3)C5=CC=C(C=C5)[N+](=O)[O-]

Description

4-(1-benzofuran-2-ylcarbonyl)-3-hydroxy-5-{4-nitrophenyl}-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one is a synthetic compound that has been developed for its potential applications in scientific research. The compound has been synthesized using a specific method and has been found to have specific biochemical and physiological effects. In

Scientific Research Applications

The compound has potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the dopamine D3 receptor, which is implicated in various neurological disorders such as Parkinson's disease and schizophrenia. The compound has been shown to have a partial agonist effect on the dopamine D3 receptor, which could be useful in the development of new therapies for these disorders.

Mechanism of Action

The mechanism of action of 4-(1-benzofuran-2-ylcarbonyl)-3-hydroxy-5-{4-nitrophenyl}-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it is believed to act as a partial agonist on the dopamine D3 receptor. The compound has been shown to increase dopamine release in the brain, which could be responsible for its therapeutic effects.
Biochemical and Physiological Effects:
The compound has been found to have specific biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which could be useful in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. The compound has also been found to have antioxidant properties, which could be useful in the treatment of oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in lab experiments. It has a high affinity for the dopamine D3 receptor, which makes it a useful tool for studying the receptor's function. The compound is also relatively easy to synthesize, which makes it readily available for use in lab experiments. However, there are also limitations to using this compound. It has a relatively short half-life, which makes it difficult to study its long-term effects. Additionally, it has a low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the use of 4-(1-benzofuran-2-ylcarbonyl)-3-hydroxy-5-{4-nitrophenyl}-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one. One potential direction is the development of new therapies for neurological disorders such as Parkinson's disease and schizophrenia. The compound's partial agonist effect on the dopamine D3 receptor could be useful in the development of new treatments for these disorders. Another potential direction is the study of the compound's antioxidant properties. The compound could be useful in the treatment of oxidative stress-related disorders, such as Alzheimer's disease and cardiovascular disease.
Conclusion:
In conclusion, 4-(1-benzofuran-2-ylcarbonyl)-3-hydroxy-5-{4-nitrophenyl}-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one is a synthetic compound that has potential applications in scientific research. The compound has been synthesized using a specific method and has been found to have specific biochemical and physiological effects. Further research is needed to fully understand the compound's mechanism of action and to explore its potential applications in the treatment of neurological and oxidative stress-related disorders.

Synthesis Methods

The synthesis of 4-(1-benzofuran-2-ylcarbonyl)-3-hydroxy-5-{4-nitrophenyl}-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one involves a multi-step process. The starting material is 2-nitrobenzaldehyde, which is reacted with malonic acid in the presence of piperidine to form the corresponding diethyl ester. The diethyl ester is then treated with hydrazine hydrate to produce the hydrazide intermediate. The hydrazide intermediate is then reacted with 2-(4-morpholinyl)ethylamine to form the final product.